Cas no 503551-53-9 ((1S,2S,4R,7E,11S)-4,8-dimethyl-12-methylidene-3,14-dioxatricyclo9.3.0.0,2,4tetradec-7-en-13-one)
(1S,2S,4R,7E,11S)-4,8-dimethyl-12-methylidene-3,14-dioxatricyclo9.3.0.0,2,4tetradec-7-en-13-one Chemical and Physical Properties
Names and Identifiers
-
- (1aR,4E,7aS,10aS,10bS)-2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-8-methyleneoxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one
- 4alpha,5beta-epoxy-germacra-1-(10),11-(13)-dien-12,6alpha-olide
- ALX-350-258
- LDN-0014143
- Parthenolid
- Parthenolide
- PTL
- PTN
- (1S,2S,4R,7E,11S)-4,8-dimethyl-12-methylidene-3,14-dioxatricyclo9.3.0.0,2,4tetradec-7-en-13-one
- NCGC00024683-03
- MEGxp0_000050
- HMS3675K04
- BRD-K98548675-001-04-2
- NCGC00024683-20
- 4,5alpha-Epoxy-6beta-hydroxygermacra-1(10),11(13)-dien-12-oic Acid gamma-Lactone
- Q63409339
- C07609
- AKOS015969726
- NSC157035
- Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one, 2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-8-methylene-, (1aR,4E,7aS,10aS,10bS)-
- Parthenolide ((-)-Parthenolide)
- 20554-84-1
- SCHEMBL5487404
- AKOS022168211
- P1982
- 503551-53-9
- SR-01000597658
- CHEBI:181553
- KTEXNACQROZXEV-SLXBATTESA-N
- (1S,2S,4R,7E,11S)-4,8-dimethyl-12-methylidene-3,14-dioxatricyclo[9.3.0.0,2,4]tetradec-7-en-13-one
- HMS3411K04
- NSC-157035
- BRD-K98548675-001-05-9
- (-)-Parthenolide
- HMS3266B13
- DB13063
- s2341
- SCHEMBL8219
- CCG-266943
- NCGC00024683-28
- ACon1_001961
- EN300-26868926
- Germacra-1(10),11(13)-dien-12-oic acid, 4,5.alpha.-epoxy-6.beta.-hydroxy-, gamma.-lactone
- NCGC00024683-23
- NCGC00024683-06
- (1aR,7aS,10aS,10bS)-1a,5-dimethyl-8-methylidene-2,3,6,7,7a,8,10a,10b-octahydrooxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one
- (1S,2S,4R,7E,11S)-4,8-dimethyl-12-methylidene-3,14-dioxatricyclo[9.3.0.02,4]tetradec-7-en-13-one
- SR-01000597658-1
-
- Inchi: 1S/C15H20O3/c1-9-5-4-8-15(3)13(18-15)12-11(7-6-9)10(2)14(16)17-12/h5,11-13H,2,4,6-8H2,1,3H3/b9-5+/t11-,12-,13-,15+/m0/s1
- InChI Key: KTEXNACQROZXEV-SLXBATTESA-N
- SMILES: O1[C@H]2[C@@H]3[C@H](C(=C)C(=O)O3)CCC(C)=CCC[C@@]12C |t:13|
Computed Properties
- Exact Mass: 248.14124450Da
- Monoisotopic Mass: 248.14124450Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 38.8Ų
(1S,2S,4R,7E,11S)-4,8-dimethyl-12-methylidene-3,14-dioxatricyclo9.3.0.0,2,4tetradec-7-en-13-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26868926-0.05g |
(1S,2S,4R,7E,11S)-4,8-dimethyl-12-methylidene-3,14-dioxatricyclo[9.3.0.0,2,4]tetradec-7-en-13-one |
503551-53-9 | 95.0% | 0.05g |
$73.0 | 2025-03-20 |
(1S,2S,4R,7E,11S)-4,8-dimethyl-12-methylidene-3,14-dioxatricyclo9.3.0.0,2,4tetradec-7-en-13-one Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on (1S,2S,4R,7E,11S)-4,8-dimethyl-12-methylidene-3,14-dioxatricyclo9.3.0.0,2,4tetradec-7-en-13-one
Comprehensive Analysis of (1S,2S,4R,7E,11S)-4,8-dimethyl-12-methylidene-3,14-dioxatricyclo9.3.0.0,2,4tetradec-7-en-13-one (CAS No. 503551-53-9)
The compound (1S,2S,4R,7E,11S)-4,8-dimethyl-12-methylidene-3,14-dioxatricyclo9.3.0.0,2,4tetradec-7-en-13-one, identified by its CAS No. 503551-53-9, is a structurally complex molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its unique tricyclic framework and functional groups make it a subject of interest for synthetic chemists and researchers exploring novel bioactive compounds. This article delves into its molecular characteristics, potential applications, and relevance to current scientific trends.
One of the most striking features of this compound is its stereochemistry, which includes multiple chiral centers (1S, 2S, 4R, 11S) and an E-configured double bond at position 7. The presence of a methylidene group at C-12 and a dioxa ring system (3,14-dioxa) further enhances its structural uniqueness. Such complexity often correlates with diverse biological activities, making it a candidate for drug discovery programs targeting inflammation, microbial infections, or metabolic disorders—topics frequently searched in academic and industrial databases.
In the context of green chemistry and sustainable synthesis, researchers are increasingly investigating eco-friendly routes to synthesize compounds like 503551-53-9. Recent publications highlight the use of biocatalysts or photocatalytic methods to construct its tricyclic core, aligning with the global push for reduced environmental impact. This aligns with trending searches such as "sustainable synthesis of complex molecules" or "green alternatives in medicinal chemistry."
The compound’s 13-one carbonyl group and olefinic bond (C7=C) offer reactive sites for further derivatization, a strategy often explored in fragment-based drug design. Computational studies, including molecular docking and QSAR modeling, could predict its interactions with biological targets—a hot topic in AI-driven drug discovery. Queries like "AI in small molecule optimization" or "computational prediction of bioactive scaffolds" reflect this intersection of chemistry and technology.
From an analytical perspective, advanced techniques such as NMR spectroscopy (particularly 2D experiments like COSY and HMBC) and high-resolution mass spectrometry are essential for characterizing 503551-53-9. These methods confirm its stereochemistry and purity, critical for reproducibility—a major concern in modern research, as evidenced by frequent searches for "standardization in chemical synthesis."
While not a household name, this compound exemplifies the innovation driving precision medicine and targeted therapies. Its exploration may inspire answers to popular queries like "next-generation heterocyclic compounds" or "emerging scaffolds in oncology research." As the scientific community prioritizes molecular diversity, 503551-53-9 stands as a testament to the untapped potential of structurally intricate molecules.
503551-53-9 ((1S,2S,4R,7E,11S)-4,8-dimethyl-12-methylidene-3,14-dioxatricyclo9.3.0.0,2,4tetradec-7-en-13-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)